Imidazo[1,2-A]pyridine-8-carbaldehyde

• IUPAC Name: imidazo[1,2-a]pyridine-8-carbaldehyde
• InChI: InChI=1S/C8H6N2O/c11-6-7-2-1-4-10-5-3-9-8(7)10/h1-6H
• InChI Key: NVRSZEFZHMVGRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C=CN=C2C(=C1)C=O
• Molecular Formula: C8H6N2O
• DSSTOX Substance ID: DTXSID30451167
• Molecular Weight: 146.15 g/mol
• CAS RN: 136117-74-3

Description

Imidazo[1,2-A]pyridine-8-carbaldehyde is a chemical compound with the molecular formula C8H6N2O. It is a solid substance and is typically stored in an inert atmosphere at temperatures between 2-8°C. The compound has a molecular weight of 146.15.

Synthesis Analysis

Imidazo[1,2-A]pyridine-8-carbaldehyde can be synthesized through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A solvent- and catalyst-free method for the synthesis of imidazo[1,2-a]pyridines from different 2-aminopyridines with various α-bromoketones under microwave irradiation has also been developed.

Molecular Structure Analysis

The InChI code for Imidazo[1,2-A]pyridine-8-carbaldehyde is 1S/C8H6N2O/c11-6-7-2-1-4-10-5-3-9-8(7)10/h1-6H. This code provides a specific description of the molecule’s structure.

Chemical Reactions Analysis

Imidazo[1,2-A]pyridine-8-carbaldehyde can undergo various chemical reactions. The compound can be functionalized through radical reactions via transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Physical And Chemical Properties Analysis

Imidazo[1,2-A]pyridine-8-carbaldehyde is a solid substance. It has a molecular weight of 146.15 and is typically stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

Pharmaceutical Research

Imidazo[1,2-A]pyridine derivatives are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. .

Material Science

.

Optoelectronic Devices

.

Sensors

These compounds are also applied in the creation of sensors. .

Confocal Microscopy and Imaging

.

Organic Synthesis

They are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. .

Catalysis and Photocatalysis

.

Luminescent Materials

.

Each application area presents a unique set of opportunities for research and development using Imidazo[1,2-A]pyridine-8-carbaldehyde as a foundational compound.

.

Safety And Hazards

Imidazo[1,2-A]pyridine-8-carbaldehyde is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause severe skin burns and eye damage. Precautionary measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands and any exposed skin thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

Imidazo[1,2-A]pyridine-8-carbaldehyde and related compounds have a wide range of applications in medicinal chemistry and material science. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives. Future research may focus on developing more efficient synthesis methods and exploring new applications of these compounds.

Synthesis routes and methods I

Procedure details

To a solution of methyl imidazo[1,2-a]pyridine-8-carboxylate (1.76 g, 10 mmol) in toluene was added DIBAL (1M/THF, 20 ml) at −78° C. dropwise. The mixture was stirred at −78° C. for 1 h, quenched with MeOH (2 mL) and saturated NH4Cl solution (50 mL) and warmed up to rt. The mixture was continued to stir at rt for 1 h and diluted with DCM (60 mL). The aqueous layer was extracted with DCM (60 mL) twice. The combined organic layer was dried over MgSO4 and concentrate. The residue was purified on silica gel with 10% MeOH/DCM to give imidazo[1,2-a]pyridine-8-carbaldehyde (0.8 g, 55%). LRMS (M+H+) m/z 147.1.

Synthesis routes and methods II

Procedure details

From 3a, reaction time 1.5 h (yield: 85%); mp 137-139° C. (in Yamanaka, M. and al. Chem. Pharm. Bull. 1991, 39, 1556-1567: 103-104° C.); IR (KBr) 1675, 1450, 1320, 1175 cm−1, 1H NMR (400 MHz, CDCl3) δ 7.01 (t, 1H, J=6.5 Hz), 7.75 (s, 1H), 7.82 (s, 1H), 7.86 (d, 1H, J=6.5 Hz), 8.42 (d, 1H, J=6.5 Hz), 10.8 (s, 1H); 13C NMR (CDCl3) δ 111.9, 113.3, 124.2, 126.9, 130.7, 134.9, 143.8, 188.9.